Cas no 893587-03-6 (N-(5-Methyl-2-thienyl)methylcyclopentanamine Hydrochloride)

• Product Name: N-(5-Methyl-2-thienyl)methylcyclopentanamine Hydrochloride
• CAS No: 893587-03-6
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• CID: 993695
• PubChem ID: 964355
• Update Time: 2025-11-02

N-(5-Methyl-2-thienyl)methylcyclopentanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-((5-Methylthiophen-2-yl)methyl)cyclopentanamine
• N-[(5-methyl-2-thienyl)methyl]cyclopentanamine(SALTDATA: HCl)
• N-[(5-methylthiophen-2-yl)methyl]cyclopentanamine
• DTXSID90359453
• N-[(5-METHYL-2-THIENYL)METHYL]CYCLOPENTANAMINE
• Z57328793
• 893587-03-6
• AN-465/41989647
• CHEMBRDG-BB 9070606
• N-cyclopentyl-N-[(5-methyl-2-thienyl)methyl]amine
• AKOS000284748
• STK280258
• N-(5-Methyl-2-thienyl)methylcyclopentanamine Hydrochloride

• MDL： MFCD04498063
• Inchi： 1S/C11H17NS/c1-9-6-7-11(13-9)8-12-10-4-2-3-5-10/h6-7,10,12H,2-5,8H2,1H3
• InChI Key： JQILXIYTTWRAAG-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1CNC1CCCC1

Computed Properties

• Exact Mass: 195.10800
• Monoisotopic Mass: 195.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• Density: 1.05
• Boiling Point: 287.5°C at 760 mmHg
• Flash Point: 127.7°C
• Refractive Index: 1.552
• PSA: 40.27000
• LogP: 3.47960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(5-Methyl-2-thienyl)methylcyclopentanamine Hydrochloride

N-(5-Methyl-2-thienyl)methylcyclopentanamine Hydrochloride (CAS No. 893587-03-6): A Comprehensive Overview

N-(5-Methyl-2-thienyl)methylcyclopentanamine Hydrochloride (CAS No. 893587-03-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, which belongs to the class of cyclopentanamine derivatives, features a thienylmethyl substituent, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of N-(5-Methyl-2-thienyl)methylcyclopentanamine Hydrochloride combines a cyclopentane ring with a 5-methyl-2-thienylmethyl group, resulting in a compound with distinct chemical and physical characteristics. Its hydrochloride salt form enhances its stability and solubility, which is crucial for various applications. Recent studies have highlighted its potential in pharmaceutical research, particularly in the development of novel therapeutic agents.

One of the key reasons behind the growing interest in CAS No. 893587-03-6 is its relevance to current trends in drug discovery and medicinal chemistry. Researchers are exploring its utility as a building block for more complex molecules, especially those targeting neurological and metabolic disorders. The thienyl moiety, in particular, is known for its bioisosteric properties, which can improve the pharmacokinetic profiles of drug candidates.

In addition to its pharmaceutical applications, N-(5-Methyl-2-thienyl)methylcyclopentanamine Hydrochloride has also found use in material science. Its unique structure allows it to act as a precursor for the synthesis of advanced polymers and coatings. The compound's ability to form stable complexes with metals has opened doors for its use in catalysis and nanotechnology, aligning with the increasing demand for sustainable and efficient chemical processes.

The synthesis of CAS No. 893587-03-6 typically involves multi-step organic reactions, including alkylation and amination processes. Recent advancements in green chemistry have led to more efficient and environmentally friendly methods for producing this compound, reducing waste and energy consumption. These innovations are particularly relevant given the current focus on sustainable chemistry and carbon footprint reduction in the chemical industry.

From a commercial perspective, the demand for N-(5-Methyl-2-thienyl)methylcyclopentanamine Hydrochloride has been steadily increasing, driven by its versatility and potential in high-growth sectors. Suppliers and manufacturers are investing in scaling up production while maintaining high purity standards to meet the needs of research institutions, pharmaceutical companies, and material science laboratories. The compound is often listed under various synonyms, including 5-Methyl-2-thienylmethylcyclopentanamine HCl, which is important for researchers conducting literature reviews or patent searches.

Quality control is a critical aspect of working with CAS No. 893587-03-6. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's identity and purity. These measures ensure that the material meets the stringent requirements of modern research and industrial applications, where consistency and reproducibility are paramount.

Looking ahead, the future of N-(5-Methyl-2-thienyl)methylcyclopentanamine Hydrochloride appears promising. As research continues to uncover new applications and synthetic routes, this compound is likely to play an increasingly important role in advancing scientific and technological innovations. Its unique combination of structural features positions it as a valuable tool for chemists and researchers working at the forefront of molecular design and functional materials.

For those seeking more information about 893587-03-6, it is recommended to consult recent scientific literature, patent databases, and reputable chemical suppliers. The compound's growing profile in both academic and industrial circles underscores its potential to contribute to breakthroughs in multiple disciplines, from life sciences to advanced materials engineering.